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Compound of Interest

Compound Name: 3,5-Diethylheptane

Cat. No.: B14562925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically

the boiling and melting points, of the branched alkane 3,5-diethylheptane. It includes detailed

experimental protocols for the determination of these properties and explores the fundamental

physicochemical principles that govern the relationship between molecular structure and

physical characteristics in alkanes.

Introduction to 3,5-Diethylheptane
3,5-Diethylheptane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄. As a

branched-chain alkane, its physical properties are influenced by its molecular structure,

particularly the degree of branching, which affects the strength of intermolecular van der Waals

forces. An understanding of its boiling and melting points is crucial for its handling, purification,

and potential applications in various scientific and industrial fields, including as a non-polar

solvent or as a reference compound in analytical chemistry.

Physical Properties of 3,5-Diethylheptane
The boiling and melting points of 3,5-diethylheptane are key physical constants that define its

liquid and solid states under atmospheric pressure.
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Physical Property Value Source

Boiling Point 180.3 °C
Ferris, S.W. Handbook of

Hydrocarbons (1955)[1]

Melting Point -57.06 °C (estimated) ChemicalBook[2]

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling and melting points is fundamental in chemical research. The

following are detailed methodologies for these measurements, applicable to 3,5-
diethylheptane and other liquid alkanes.

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.[1][3]

Materials:

Thiele tube

Mineral oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or microburner

Sample of 3,5-diethylheptane

Procedure:
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A small amount of 3,5-diethylheptane (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, with its sealed end pointing upwards, is placed inside the test tube

containing the sample.

The test tube is securely attached to the thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.

The thermometer and test tube assembly are inserted into the Thiele tube, which is filled with

mineral oil to a level above the side arm. The sample should be positioned in the main body

of the tube.

The side arm of the Thiele tube is gently heated with a small flame. This design promotes

convection currents in the oil, ensuring uniform heat distribution.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point of the sample, a continuous and rapid stream of bubbles will

emerge from the open end of the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

just beginning to be drawn back into the capillary tube.[1] This temperature is recorded.

For substances that are solid at or near room temperature, a Mel-Temp apparatus provides a

precise method for determining the melting point. While 3,5-diethylheptane is a liquid at room

temperature, this protocol is standard for alkanes with higher melting points and is included for

its relevance in the broader context of hydrocarbon analysis.

Materials:

Mel-Temp apparatus

Capillary tubes (sealed at one end)
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Sample of the solid alkane

Procedure:

A small amount of the finely powdered solid alkane is packed into the open end of a capillary

tube to a height of 2-3 mm.[4][5]

The capillary tube is tapped gently to ensure the sample is tightly packed at the bottom.

The loaded capillary tube is inserted into the heating block of the Mel-Temp apparatus.

The apparatus is turned on, and the heating rate is adjusted. For an unknown sample, a

rapid initial heating can be used to determine an approximate melting range.[4][6]

For an accurate measurement, the heating rate should be slow, around 1-2 °C per minute,

as the temperature approaches the expected melting point.[4][6]

The sample is observed through the magnifying eyepiece.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has completely liquefied.[4]

Physicochemical Principles: Structure-Property
Relationships
The boiling points of alkanes are primarily determined by the strength of the intermolecular van

der Waals forces, specifically London dispersion forces.[2][7][8] The magnitude of these forces

is influenced by the molecule's surface area and polarizability.

For straight-chain alkanes, the boiling point increases with increasing molecular weight.[2] This

is because larger molecules have more electrons and a larger surface area, leading to stronger

London dispersion forces that require more energy to overcome for the substance to transition

from the liquid to the gaseous phase.

For isomeric alkanes, increased branching leads to a lower boiling point.[7][9][10] More highly

branched alkanes are more compact and have a smaller surface area than their linear

counterparts. This reduces the points of contact between adjacent molecules, thereby
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weakening the van der Waals forces.[9] Consequently, less energy is needed to separate the

molecules, resulting in a lower boiling point.[9][10]

Mandatory Visualization

The following diagram illustrates the relationship between the degree of branching in isomeric

alkanes and their boiling points.

Relationship Between Alkane Branching and Boiling Point

Isomers of C8H18

Intermolecular Forces

n-Octane
(Linear)

Boiling Point: 125.7 °C

Stronger van der Waals Forces

Larger Surface Area

Isooctane
(Branched)

Boiling Point: 99.3 °C

Weaker van der Waals Forces

Smaller Surface Area
(More Compact)Higher Boiling Point Lower Boiling Point

Click to download full resolution via product page

Caption: Alkane Branching and Boiling Point Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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